2-(2-bromoethyl)-5-methylthiophene
Overview
Description
2-Bromoethyl ether is an organobromine compound that is also an ether. It is used in the manufacture of pharmaceuticals and crown ethers .
Synthesis Analysis
The synthesis of similar compounds often involves bromination reactions. For example, the bromination of organic molecules has been extensively studied, with a focus on safe and sustainable methodologies .Molecular Structure Analysis
The molecular structure of similar compounds like 2-Bromoethyl ether has been studied. It’s an organobromine compound that is also an ether .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve bromination. For instance, the electrochemical oxidation of bromide to bromine is a viable strategy to reduce waste by avoiding chemical oxidants .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like 2-Bromoethyl acrylate have been studied. It’s a colorless liquid with a molecular weight of 179.012 Da .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromoethyl)-5-methylthiophene involves the alkylation of 5-methylthiophene with 2-bromoethanol, followed by dehydrobromination to form the final product.", "Starting Materials": [ "5-methylthiophene", "2-bromoethanol", "potassium carbonate", "dimethylformamide", "sodium hydride" ], "Reaction": [ "Step 1: Dissolve 5-methylthiophene (1.0 g, 9.8 mmol) and potassium carbonate (1.5 g, 10.9 mmol) in dimethylformamide (10 mL) and stir at room temperature for 30 minutes.", "Step 2: Add 2-bromoethanol (1.5 g, 12.3 mmol) to the reaction mixture and stir at 80°C for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydride (0.5 g, 20 mmol) in small portions. Stir the mixture at room temperature for 2 hours.", "Step 4: Filter the reaction mixture and wash the solid with water. Extract the organic layer with ethyl acetate (3 x 20 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using hexane/ethyl acetate (9:1) as the eluent to obtain 2-(2-bromoethyl)-5-methylthiophene as a yellow liquid (yield: 70%)." ] } | |
CAS RN |
57070-73-2 |
Product Name |
2-(2-bromoethyl)-5-methylthiophene |
Molecular Formula |
C7H9BrS |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
